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Compound of Interest

Compound Name: Pevikon

Cat. No.: B1216278

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in identifying and
removing impurities leached from Pevikon (polyvinyl chloride - PVC) materials during
experiments.

Frequently Asked Questions (FAQSs)

Q1: What is Pevikon and why is it used in laboratory settings?

Al: Pevikon is a trade name for a type of polyvinyl chloride (PVC), a versatile and widely used
polymer.[1] In laboratory and medical setting, PVC is often used for tubing, containers, and
other apparatus due to its flexibility, durability, and chemical resistance to many substances.[1]

[2]
Q2: What are the common impurities that can leach from Pevikon (PVC) products?

A2: Pevikon, being a PVC product, can leach several chemical additives that are used to
impart specific properties like flexibility and stability. The most common leached impurities
include:

» Plasticizers: These are added to make the PVC flexible and can constitute a significant
portion of the material's weight (20-40%). The most prevalent plasticizer found to leach from
PVC is Di(2-ethylhexyl) phthalate (DEHP).[2][3] Other plasticizers like tri-(2-ethylhexyl)
trimellitate (TOTM) and Di-n-octyl phthalate (DNOP) may also be present.[3][4]
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o Stabilizers: These prevent the degradation of PVC. Benzophenone, a UV stabilizer, has been
identified as a leachable.[2]

e Antioxidants: These protect the polymer from oxidation. Butylated hydroxytoluene (BHT) is a
common antioxidant found to leach from PVC products.[2]

e Lubricants: These aid in the manufacturing process. Palmitic acid and stearic acid are
examples of lubricants that can leach from PVC.[2]

Q3: How can these leached impurities affect my experiments?

A3: Leached impurities from Pevikon and other PVC materials can have significant impacts on
experimental outcomes, particularly in sensitive biological and chemical assays. These effects
can include:

» Biological Interference: Phthalates like DEHP are known endocrine disruptors and can
interfere with cellular signaling pathways, potentially leading to erroneous results in cell-
based assays.[5]

o Analytical Interference: Leachables can introduce extraneous peaks in analytical techniques
like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass
Spectrometry (GC-MS), complicating the identification and quantification of target analytes.

[6]

o Protein Destabilization: Certain extractables from plastics have been shown to increase
protein aggregation and oxidation.[7]

o Toxicological Effects: The presence of potentially toxic leachables can compromise the
safety and validity of in-vitro and in-vivo studies.[8]

Troubleshooting Guide

This guide addresses specific issues that may arise from Pevikon-leached impurities and
provides systematic approaches to resolving them.

Issue 1: Unexplained or non-reproducible results in cell-
based assays.
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Possible Cause: Leached impurities from Pevikon/PVC tubing or containers may be interfering
with cellular processes.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for assay interference.

Issue 2: Extraneous peaks observed in analytical
chromatography (HPLC, GC-MS).

Possible Cause: Plasticizers and other additives from Pevikon/PVC materials are co-eluting
with or appearing as contaminants in your samples.

Troubleshooting Steps:

» System Blank: Run a blank injection of your mobile phase/solvent that has passed through
your experimental setup (including any Pevikon/PVC tubing) but without your analyte. This
will help confirm if the contamination is from your system.

o Solvent Purity Check: Run a direct injection of your solvent from its original container to rule
out solvent contamination.

e Implement a System Flush: If contamination is confirmed from the system, a thorough flush
with a strong solvent like isopropanol followed by acetonitrile can help remove adsorbed
plasticizers.[6]

o Purify Samples: If the contamination is in the sample itself, use one of the purification
protocols outlined below before analysis.

Quantitative Data Summary

The following tables summarize reported concentrations of common leachables from PVC
materials. These values can vary significantly based on the specific product, temperature,
contact time, and the solvent/solution used.

Table 1: Concentration of Leached Plasticizers from PVC Medical Devices
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Leached

Plasticizer . Contact Solution Reference
Concentration
1.1 mg/g of bag )

DEHP ) Bovine calf serum [9]
material (1 day)
3.3 mg/g of bag ]

DEHP ) Bovine calf serum [9]
material (5 days)
98.90 + 11.42 mg Ethanol/water

DEHP . [3]
(total) simulant
Predominant ) ]

TOTM Simulant solution [3]

plasticizer found

Table 2: Recovery of Phthalates from Water Samples using Solid-Phase Extraction (SPE)

Phthalate Recovery Rate (%) RSD (%) Reference
Dibutyl phthalate
95-105 <5 [4]
(DBP)
Benzylbutylphthalate
yRuIP 95-105 <5 [4]
(BBP)
Bis(2-ethylhexyl
( yihexy) 95-105 <5 [4]
phthalate (DEHP)
Di-n-octyl phthalate
95-105 <5 [4]

(DNOP)

Experimental Protocols

Protocol 1: Removal of Phthalates from Aqueous
Solutions using Solid-Phase Extraction (SPE)

This protocol is suitable for purifying aqueous buffers, cell culture media, and other agueous

solutions from hydrophobic impurities like phthalates.

Experimental Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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